Cas no 2172218-09-4 (2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid)

• Product Name: 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid
• CAS No: 2172218-09-4
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6330275
• PubChem ID: 165527945
• Update Time: 2025-10-30

2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid
• 2-{3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-amido]cyclobutyl}acetic acid
• 2172218-09-4
• EN300-1559105

• Inchi： 1S/C27H25N3O5/c31-25(32)13-16-11-18(12-16)29-26(33)24-10-9-17(14-28-24)30-27(34)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,14,16,18,23H,11-13,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GGNWWPMGISGYPE-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(C1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Additional information on 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid

Comprehensive Overview of 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid (CAS No. 2172218-09-4)

In the realm of organic chemistry and pharmaceutical research, 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid (CAS No. 2172218-09-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine-2-amidocyclobutyl core, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents and biochemical probes.

The Fmoc-protected moiety in this compound is particularly noteworthy, as it plays a pivotal role in solid-phase peptide synthesis (SPPS). This method is a cornerstone in modern peptide chemistry, enabling the efficient assembly of complex peptides with high precision. Given the growing demand for peptide-based therapeutics—driven by their specificity and lower toxicity compared to small molecules—the relevance of 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid continues to rise. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide synthesis building blocks," highlighting the compound's importance in this field.

Another area where this compound garners attention is in the development of targeted drug delivery systems. The pyridine-2-amidocyclobutyl scaffold offers structural versatility, allowing for modifications that enhance binding affinity to specific biological targets. This aligns with current trends in personalized medicine, where molecules with tailored functionalities are sought after. Searches for "cyclobutyl derivatives in drug design" or "pyridine-based bioactive compounds" often lead to discussions involving this compound, underscoring its potential in innovative therapeutic strategies.

From a synthetic chemistry perspective, the compound's CAS No. 2172218-09-4 serves as a critical identifier for procurement and regulatory compliance. Laboratories and pharmaceutical companies prioritize accurate CAS numbers to ensure the correct compound is used in research and development. This is especially relevant in light of increasing regulatory scrutiny and the need for reproducibility in scientific studies. Queries such as "CAS 2172218-09-4 applications" or "safety data for Fmoc-protected compounds" reflect the practical concerns of professionals working with this chemical.

In addition to its pharmaceutical applications, 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid is also explored in material science. Its ability to form stable conjugates with other molecules makes it a candidate for developing functionalized polymers and biomaterials. This interdisciplinary appeal is evident in search trends like "Fmoc compounds in material science" or "organic synthesis of cyclobutyl acetic acid derivatives," which bridge chemistry and engineering disciplines.

As the scientific community continues to investigate this compound, its role in advancing green chemistry practices is also being evaluated. The push for sustainable synthesis methods has led to inquiries about "eco-friendly Fmoc deprotection" and "solvent-free peptide coupling," where derivatives like 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid could play a part. By minimizing waste and optimizing reaction conditions, researchers aim to reduce the environmental footprint of chemical production.

In summary, 2-{3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutyl}acetic acid (CAS No. 2172218-09-4) stands at the intersection of multiple cutting-edge research areas. Its applications span peptide synthesis, drug discovery, material science, and sustainable chemistry, making it a compound of enduring relevance. For scientists and industry professionals, understanding its properties and potential is key to unlocking new innovations in these fields.